Human type 3 inositol 1,4,5-trisphosphate receptor (2354-2362)

• sequence: TLFNVIKSV
• source: Homo sapiens (human)
• synonym: Human type 3 inositol 1,4,5-trisphosphate receptor (2354-2362)

Description

Inositol 1,4,5-trisphosphate receptor type 3

Scientific Research Applications

Molecular Cloning and Characterization

The cloning of a cDNA for human type 1 inositol 1,4,5-trisphosphate receptor, including the identification of alternatively spliced variants, was a significant step in understanding this receptor's role in calcium signaling pathways within cells (Nucifora et al., 1995). Similarly, cloning and characterization of human type 2 and type 3 receptors provided insight into their structural and pharmacological properties (Yamamoto-Hino et al., 1994).

Role in Neuronal Function and Motor Coordination

Studies have shown that the type 1 inositol 1,4,5-trisphosphate receptor plays a substantial role in motor coordination, as observed in IP3R1+/- mice, highlighting its importance in brain functions (Ogura et al., 2001).

Structural Insights

Understanding the domain organization of the type 1 IP3R through electron microscopy and single-particle analysis revealed its structure and potential roles in intracellular calcium signaling (da Fonseca et al., 2003).

Function in T Lymphocytes

Research on the human type 1 IP3R in T lymphocytes provided insights into the receptor's role in calcium mobilization required for T cell activation (Harnick et al., 1995).

Co-expression and Differential Affinities

Studies have shown co-expression of different InsP3 receptors in almost all tissues and cell lines tested, with differential affinities for InsP3, suggesting multiple InsP3-sensitive calcium pools mediated by various types of IP3Rs (Newton et al., 1994).

Signaling Pathways

The primary function of InsP3 is to release Ca2+ from internal stores, with the InsP3/Ca2+ pathway controlling diverse processes like fertilization, proliferation, and neuronal information processing (Berridge, 1995).

Understanding IP3R Kinetics

New approaches to studying the kinetics of the IP3 receptor have begun to provide insight into its complex properties and function in generating and controlling Ca2+ signals (Dawson, 1997).

Receptor Subtype Recognition

Research on the selective recognition of inositol phosphates by subtypes of the IP3 receptor has been pivotal in understanding their recognition properties and the key determinants of subtype selectivity (Nerou et al., 2001).

Intracellular Ca2+ Signaling

The InsP3 receptor plays an important role in intracellular Ca2+ signaling across a variety of cell types, with its functions finely regulated by various mechanisms (Mikoshiba, 1997).

Role in Apoptosis

The role of IP3R1 in apoptosis, specifically its truncation by caspase-3 and the consequent calcium release, has been a significant area of study in understanding cell death mechanisms (Assefa et al., 2004).

Visualization in Living Cells

Visualizing the type 3 IP3R with green fluorescent protein in living cells provided valuable insights into its subcellular distribution and effects on Ca2+ signaling (Morita et al., 2002).